Cas no 107021-64-7 (4-Benzoxazolecarboxamide,5-hydroxy-2-[5-hydroxy-2-(hydroxymethyl)-4-pyrimidinyl]-7-methyl-)

• Product Name: 4-Benzoxazolecarboxamide,5-hydroxy-2-[5-hydroxy-2-(hydroxymethyl)-4-pyrimidinyl]-7-methyl-
• CAS No: 107021-64-7
• MF: C₁₄H₁₂N₄O₅
• MW: 316.268882751465
• CID: 157377
• PubChem ID: 3065149
• Update Time: 2025-04-19

4-Benzoxazolecarboxamide,5-hydroxy-2-[5-hydroxy-2-(hydroxymethyl)-4-pyrimidinyl]-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Benzoxazolecarboxamide,5-hydroxy-2-[5-hydroxy-2-(hydroxymethyl)-4-pyrimidinyl]-7-methyl-
• (2Z)-5-hydroxy-2-[2-(hydroxymethyl)-5-oxopyrimidin-4-ylidene]-7-methyl-3H-1,3-benzoxazole-4-carboxamide
• Boxazomycin A
• 4-Benzoxazolecarboxamide, 5-hydroxy-2-(5-hydroxy-2-(hydroxymethyl)-4-pyrimidinyl)-7-methyl-
• 107021-64-7
• 5-Hydroxy-2-(5-hydroxy-2-(hydroxymethyl)-4-pyrimidinyl)-7-methyl-4-benzoxazolecarboxamide

• Inchi： 1S/C14H12N4O5/c1-5-2-6(20)9(13(15)22)11-12(5)23-14(18-11)10-7(21)3-16-8(4-19)17-10/h2-3,19-21H,4H2,1H3,(H2,15,22)
• InChI Key： DPUXBYFNGWRIKJ-UHFFFAOYSA-N
• SMILES： O1C(C2C(=CN=C(CO)N=2)O)=NC2C(C(N)=O)=C(C=C(C)C1=2)O

Computed Properties

• Exact Mass: 316.08086
• Monoisotopic Mass: 316.08077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147
• XLogP3: 0

Experimental Properties

• Density: 1.77
• Boiling Point: 425°Cat760mmHg
• Flash Point: 210.8°C
• Refractive Index: 1.785
• PSA: 146.6
• LogP: -0.93720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives